![molecular formula C21H25ClN2OS B6587960 2-chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide CAS No. 1234957-26-6](/img/structure/B6587960.png)
2-chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide, also known as 2-CMP, is an organosulfur compound with a variety of potential applications in scientific research. It is a derivative of piperidine and is a white crystalline solid with a melting point of about 132°C. 2-CMP has been studied in a variety of contexts, including its synthesis, its mechanism of action, its biochemical and physiological effects, and its potential applications in laboratory experiments.
Mechanism of Action
The mechanism of action of 2-chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide is not fully understood. However, it is believed to act by binding to certain enzymes, such as COX-2, and inhibiting their activity. This inhibition of enzyme activity can lead to a variety of biochemical and physiological effects, as discussed below.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including COX-2. This inhibition of enzyme activity can lead to a variety of effects, including the inhibition of inflammation and the inhibition of tumor growth. In addition, this compound has been studied for its potential antioxidant activity, which can lead to a variety of beneficial effects, including the prevention of oxidative damage to cells.
Advantages and Limitations for Lab Experiments
2-chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively stable, making it easy to store and use in experiments. In addition, it is relatively inexpensive, making it a cost-effective reagent for laboratory experiments. However, this compound is also limited in its ability to penetrate cell membranes, making it difficult to use in experiments that require the delivery of compounds to cells.
Future Directions
There are a variety of potential future directions for research on 2-chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide. One potential direction is to further study its mechanism of action, in order to better understand its biochemical and physiological effects. Another potential direction is to study its potential therapeutic applications, including its potential use as an anti-inflammatory agent and its potential use in the treatment of cancer. In addition, further research could be done on its potential antioxidant activity, as well as its potential ability to penetrate cell membranes. Finally, further research could be done on its potential applications in laboratory experiments, in order to identify new ways to use it in experiments.
Synthesis Methods
2-chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide can be synthesized through a variety of methods, including the reaction of piperidine with methylsulfanylbenzoyl chloride, the reaction of N-methylpiperidine with methylsulfanylbenzoyl chloride, and the reaction of 2-chloropiperidine with methylsulfanylbenzoyl chloride. In all of these reactions, the this compound product is formed from the reaction of the starting materials with the methylsulfanylbenzoyl chloride.
Scientific Research Applications
2-chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide has been studied in a variety of scientific research contexts. It has been used as a reagent in the synthesis of other compounds, including a variety of benzamides and piperidines. It has also been studied as a potential inhibitor of enzymes, such as the enzyme cyclooxygenase-2 (COX-2). In addition, this compound has been studied as a potential therapeutic agent for a variety of diseases and conditions, including cancer and inflammation.
properties
IUPAC Name |
2-chloro-N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25ClN2OS/c1-26-20-9-5-2-6-17(20)15-24-12-10-16(11-13-24)14-23-21(25)18-7-3-4-8-19(18)22/h2-9,16H,10-15H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDKAORWGHNCRQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1CN2CCC(CC2)CNC(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.